Cas no 2098058-15-0 ((1-(cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanamine)

• Product Name: (1-(cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanamine
• CAS No: 2098058-15-0
• MF: C₁₁H₁₆N₄
• MW: 204.271541595459
• CID: 5727957
• PubChem ID: 121215198
• Update Time: 2025-05-17

(1-(cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanamine
• AKOS026725783
• 2098058-15-0
• [1-(cyclopropylmethyl)-6-methylimidazo[1,2-b]pyrazol-7-yl]methanamine
• F2198-8085
• 1H-Imidazo[1,2-b]pyrazole-7-methanamine, 1-(cyclopropylmethyl)-6-methyl-

• Inchi： 1S/C11H16N4/c1-8-10(6-12)11-14(7-9-2-3-9)4-5-15(11)13-8/h4-5,9H,2-3,6-7,12H2,1H3
• InChI Key： AGICIUPSUPNGDK-UHFFFAOYSA-N
• SMILES： N1(C=CN2C1=C(CN)C(C)=N2)CC1CC1

Computed Properties

• Exact Mass: 204.137496527g/mol
• Monoisotopic Mass: 204.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 48.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 9.50±0.29(Predicted)

Additional information on (1-(cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanamine

Compound CAS No. 2098058-15-0: (1-(Cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanamine

The compound with CAS No. 2098058-15-0, known as (1-(cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanamine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-b]pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure features a cyclopropylmethyl group attached to the imidazo[1,2-b]pyrazole ring system, along with a methyl substituent at the 6-position and a methanamine group at the 7-position. These structural elements contribute to its unique pharmacokinetic properties and bioactivity.

Recent studies have highlighted the potential of imidazo[1,2-b]pyrazole derivatives as promising candidates for the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that such compounds exhibit potent inhibitory activity against various kinases, which are key targets in cancer therapy. The cyclopropylmethyl substituent in this compound is particularly interesting due to its ability to enhance the molecule's lipophilicity and improve its permeability across biological membranes. This feature is crucial for achieving effective drug delivery and bioavailability.

Furthermore, the methanamine group at the 7-position of the imidazo[1,2-b]pyrazole ring plays a significant role in modulating the compound's hydrogen bonding capacity and overall polarity. This functional group has been shown to enhance the molecule's solubility in aqueous environments, making it more suitable for systemic administration. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of this compound with various protein targets, providing valuable insights into its mechanism of action.

The synthesis of (1-(cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanamine involves a multi-step process that typically begins with the preparation of the imidazo[1,2-b]pyrazole core. This is followed by selective substitution reactions to introduce the cyclopropylmethyl, methyl, and methanamine groups at their respective positions. The optimization of these synthetic routes has been a focus of recent research efforts, with particular emphasis on improving yield and reducing reaction times.

In terms of biological activity, this compound has shown remarkable selectivity towards certain receptor systems and enzymatic pathways. For example, studies conducted in *Cell Chemical Biology* have revealed its ability to modulate G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes and disease states. The cyclopropylmethyl substituent has been identified as a critical determinant of this selectivity, as it influences both the spatial arrangement and electronic properties of the molecule.

Another area of active research involves the evaluation of this compound's pharmacokinetic profile. Preclinical studies have demonstrated that it exhibits favorable absorption characteristics and moderate clearance rates in animal models. These findings suggest that it may have potential as an orally bioavailable drug candidate. However, further investigations are required to fully characterize its pharmacokinetics and safety profile in humans.

Looking ahead, the development of (1-(cyclopropylmethyl)-6-methyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanamine into a clinical candidate will depend on several factors, including its efficacy in preclinical models and its ability to overcome potential challenges related to toxicity and drug resistance. Collaborative efforts between academic researchers and pharmaceutical companies are expected to play a pivotal role in advancing this compound through the drug discovery pipeline.

In summary, CAS No. 2098058-15-0 represents a cutting-edge example of how structural modifications can be leveraged to design molecules with tailored biological properties. Its unique combination of functional groups and structural features positions it as a compelling candidate for further exploration in therapeutic development.